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Compound of Interest

Compound Name:
6-Amino-2-bromo-3-methylbenzoic

acid

Cat. No.: B124376 Get Quote

Proper handling and disposal of 6-Amino-2-bromo-3-methylbenzoic acid are critical to

ensure laboratory safety and environmental compliance. This guide provides detailed

procedures for researchers, scientists, and drug development professionals to manage this

chemical waste stream effectively.

Safety and Disposal Data Summary
The following table summarizes essential information for the safe handling and disposal of 6-
Amino-2-bromo-3-methylbenzoic acid, based on data for similar chemical structures.
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Parameter Information Citations

Chemical Classification

Halogenated organic solid.[1]

Although some related

compounds are not classified

as hazardous, it is best

practice to handle as such.[2]

[1][2]

Primary Hazards

Potential for skin, eye, and

respiratory irritation based on

similar compounds.[3][4][5]

[3][4][5]

Personal Protective Equipment

(PPE)

Safety glasses or goggles,

chemical-resistant gloves, lab

coat.[4][6][7] Use a respirator if

dust is generated.[4][8]

[4][6][7][8]

Spill Cleanup

Avoid generating dust.[2][6]

Sweep up spilled solid, place

in a suitable, closed container

for disposal.[6][9]

[2][6][9]

Disposal Container

Labeled, sealed, and

compatible container for

halogenated organic waste.

[10][11]

[10][11]

Disposal Method

Offer to a licensed chemical

waste disposal company.[6] Do

not discharge to sewer

systems.[7]

[6][7]

Disposal Protocol for 6-Amino-2-bromo-3-
methylbenzoic acid
This step-by-step protocol outlines the procedure for the safe disposal of 6-Amino-2-bromo-3-
methylbenzoic acid from a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.ub.edu/ossma/en/environment/hazardous-waste/lab-waste-collection-labels/classification-special-laboratory-waste
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://www.ub.edu/ossma/en/environment/hazardous-waste/lab-waste-collection-labels/classification-special-laboratory-waste
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434780050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01513~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:07:40~~2-Amino-5-methylbenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434780050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.chemicalbook.com/msds/2-bromo-6-methylbenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/t36609
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.chemicalbook.com/msds/2-bromo-6-methylbenzoic-acid.pdf
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/t36609
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC146212500&productDescription=4-AMINOBENZOIC+ACID%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC146212500&productDescription=4-AMINOBENZOIC+ACID%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.chemicalbook.com/msds/2-bromo-6-methylbenzoic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.chemicalbook.com/msds/2-bromo-6-methylbenzoic-acid.pdf
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
[4][6]
Conduct all handling and waste packaging within a chemical fume hood to avoid inhalation of
dust.[10]
Ensure an eyewash station and safety shower are readily accessible.[4][5]

2. Waste Segregation and Collection:

6-Amino-2-bromo-3-methylbenzoic acid is a halogenated organic compound and must be
segregated from non-halogenated chemical waste.[12][11]
Collect waste in a designated, properly labeled, and sealable container specifically for
"Halogenated Organic Waste".[10][11]
Do not mix this waste with other waste streams, such as solvents, acids, or bases.[2][12]

3. Container Labeling and Storage:

Label the waste container clearly with "Hazardous Waste," the full chemical name "6-Amino-
2-bromo-3-methylbenzoic acid," and the approximate quantity.[10]
Keep the waste container tightly closed except when adding waste.[10][12]
Store the sealed container in a cool, dry, and well-ventilated secondary containment area,
away from incompatible materials.[5][10]

4. Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.[6]
Waste material must be disposed of in accordance with all national and local regulations.[2]
[8]
Handle uncleaned, empty containers as you would the product itself and do not reuse them.
[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 6-Amino-2-bromo-3-methylbenzoic acid.

Caption: Disposal workflow for 6-Amino-2-bromo-3-methylbenzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15443&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC434780050&countryCode=US&language=en
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.fishersci.com/store/msds?partNumber=AC434780050&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Toluic-acid.pdf
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://www.sigmaaldrich.cn/CN/zh/sds/aldrich/t36609
https://www.sigmaaldrich.com/RU/en/sds/aldrich/t36404?userType=undefined
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/product/b124376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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